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Compound Focus: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

CAS No.: 174899-83-3

Cat. No.: S644962

Chemical Identity and Properties

Table 1: Basic Chemical Identification

Parameter Specification

CAS Number 174899-82-2

IUPAC Name 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide
Molecular Formula CsH1sN2*:C2FsNO4S2~

Molecular Weight 419.36 g/mol

Purity Grades Technical (=95%), High purity (=99%), Electrochemical (=99.5%)

Hazard Classification

Table 2: GHS Hazard Classification
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Hazard Category Classification Signal Word
Acute Toxicity Category 4 (Oral) Warning
Skin Irritation Category 2 Warning
Eye lIrritation Category 2A Warning
Specific Target Organ Toxicity Category 3 Warning

Physical-Chemical Properties

Table 3: Physical Properties

Property Value Conditions
Appearance Colorless to pale yellow liquid 25°C
Density 1.43 g/cm3 20°C
Viscosity 52 cP 25°C
Melting Point -4°C -
Decomposition Temperature >400°C -

Water Solubility Partially miscible 20°C

Vapor Pressure <0.1 hPa 20°C

Exposure Limits and Toxicity Data

Table 4: Toxicological Data
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Test Parameter Result Species
LDso Oral >2000 mg/kg Rat
LDso Dermal >2000 mg/kg Rabbit
Skin Irritation Mild irritant Rabbit
Eye Irritation Moderate irritant Rabbit

Mutagenicity Negative (Ames test)
Start
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Exposure assessment and control workflow

Experimental Safety Protocols

Protocol 1: Handling and Storage Procedures
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Materials Required:

¢ Chemical-resistant gloves (nitrile or butyl rubber)
e Safety goggles with side shields

e Lab coat or protective apron

e Fume hood or well-ventilated area

e Secondary containment

Procedure:

Preparation: Conduct risk assessment and ensure engineering controls are functional
PPE Donning: Wear appropriate gloves, eye protection, and lab coat
Transfer: Perform all transfers in fume hood

Storage: Store in sealed containers at room temperature, protected from moisture
Decontamination: Clean spills immediately with appropriate absorbents

Protocol 2: Thermal Stability Testing

Objective: Determine decomposition temperature and hazardous byproducts
Equipment:

e TGA-DSC apparatus
e FTIR spectrometer for gas analysis
e Sealed sample pans
e Calibration standards

Methodology:

e Load 5-10 mg sample into TGA pan

Heat from 25°C to 500°C at 10°C/min under nitrogen
Monitor mass loss and thermal events

Analyze evolved gases by FTIR

Record onset decomposition temperature

Emergency Response Procedures

Table 5: First Aid Measures
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Exposure Route

First Aid Measures

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air, seek medical attention if symptoms persist

Wash thoroughly with soap and water, remove contaminated clothing

Rinse cautiously with water for several minutes, remove contact lenses

Rinse mouth, do NOT induce vomiting, seek medical attention

Environmental and Disposal Considerations

Table 6: Environmental Data

Parameter

Value Notes

Biodegradability

Aquatic Toxicity

Partition Coefficient

Disposal Method

Not readily biodegradable OECD 301

ECso > 100 mg/L (Daphnia) -

Log Po/w: ~2.3 Estimated

Incineration or specialized waste treatment -
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Waste disposal decision workflow

Stability and Reactivity

Table 7: Reactivity Data

Condition Stability Observations
Ambient temperature Stable No decomposition observed
Elevated temperature Stable to 400°C Decomposition above 400°C
Light exposure Stable No photodegradation
Moisture Hygroscopic Water absorption up to 2%
Incompatible materials Strong oxidizers, strong acids May react vigorously
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Regulatory Information

Table 8: Regulatory Status

Region Status Restrictions

EU Not classified as hazardous REACH registered

USA OSHA hazard communication standard applies -

Japan Not classified under ISHL -

Global Subject to local regulations Check local requirements

Advanced Research Considerations

For drug development applications, additional testing protocols are recommended:

Protocol 3: Cytotoxicity Screening

Cell Lines: HEK293, HepG2, Caco-2 Concentration Range: 0.1-1000 pg/mL Exposure Time: 24-72 hours
Endpoints: MTT assay, LDH release, apoptosis markers

Protocol 4: Metabolic Stability

System: Liver microsomes (human, rat) Incubation: 37°C, 0-60 minutes Analysis: LC-MS/MS for parent

compound and metabolites
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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